Cas no 749933-99-1 (5-Methyl-4-(2-morpholin-4-yl-ethyl)-4H-[1,2,4]triazole-3-thiol)

• Product Name: 5-Methyl-4-(2-morpholin-4-yl-ethyl)-4H-[1,2,4]triazole-3-thiol
• CAS No: 749933-99-1
• MF: C₉H₁₆N₄OS
• MW: 228.314539909363
• CID: 3082577
• PubChem ID: 18524353
• Update Time: 2025-04-21

5-Methyl-4-(2-morpholin-4-yl-ethyl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(2-morpholin-4-yl-ethyl)-4H-[1,2,4]triazole-3-thiol
• SCHEMBL3993816
• 5-Methyl-4-(2-morpholinoethyl)-4H-1,2,4-triazole-3-thiol
• 749933-99-1
• AKOS000678477
• 5-methyl-4-(2-morpholin-4-ylethyl)-4H-1,2,4-triazole-3-thiol
• DAFKBNDMKBLCNS-UHFFFAOYSA-N

• MDL： MFCD08899019
• Inchi： 1S/C9H16N4OS/c1-8-10-11-9(15)13(8)3-2-12-4-6-14-7-5-12/h2-7H2,1H3,(H,11,15)
• InChI Key： DAFKBNDMKBLCNS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1CCN1CCOCC1

Computed Properties

• Exact Mass: 228.10448232Da
• Monoisotopic Mass: 228.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines